1-((1-Methylpiperidin-4-yl)methyl)-1H-pyrazol-4-amine
Overview
Description
1-((1-Methylpiperidin-4-yl)methyl)-1H-pyrazol-4-amine is a useful research compound. Its molecular formula is C10H18N4 and its molecular weight is 194.28 g/mol. The purity is usually 95%.
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Scientific Research Applications
Antitumor, Antifungal, and Antibacterial Activities : A study by Titi et al. (2020) explored the synthesis and characterization of pyrazole derivatives, including similar compounds to "1-((1-Methylpiperidin-4-yl)methyl)-1H-pyrazol-4-amine", identifying their potential antitumor, antifungal, and antibacterial pharmacophore sites. These compounds were structurally characterized and showed biological activity against breast cancer and microbes (Titi et al., 2020).
Cobalt(II) Complexes Formation and Polymerization Activities : In a study by Choi et al. (2015), the formation of Co(II) chloride complexes with derivatives of pyrazole, including those structurally similar to "this compound", was reported. These complexes demonstrated significant activity in the polymerization of methyl methacrylate (Choi et al., 2015).
Corrosion Inhibition : Chetouani et al. (2005) investigated the inhibitory effect of synthesized bipyrazole compounds (related to the compound ) on the corrosion of pure iron in acidic media. The study found these compounds to be efficient corrosion inhibitors (Chetouani et al., 2005).
Structural Characterization and Reactivity : Research by Böck et al. (2020) and Szlachcic et al. (2020) focused on the structural characterization of polymorphs of compounds similar to "this compound" and their derived compounds. This research provides insights into the molecular structure and reactivity of these compounds (Böck et al., 2020); (Szlachcic et al., 2020).
Cytotoxic Activity Against Tumor Cell Lines : A study by Kodadi et al. (2007) reported on the synthesis of tridentate bipyrazolic compounds and evaluated their cytotoxic properties in vitro on tumor cell lines, highlighting the potential therapeutic applications of these compounds (Kodadi et al., 2007).
Properties
IUPAC Name |
1-[(1-methylpiperidin-4-yl)methyl]pyrazol-4-amine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H18N4/c1-13-4-2-9(3-5-13)7-14-8-10(11)6-12-14/h6,8-9H,2-5,7,11H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QQCVRKHQNLXCKO-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCC(CC1)CN2C=C(C=N2)N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H18N4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
194.28 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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